Cas no 61472-16-0 (1H-Azepine, 3-(bromomethyl)-1-ethylhexahydro-)

• Product Name: 1H-Azepine, 3-(bromomethyl)-1-ethylhexahydro-
• CAS No: 61472-16-0
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 478039
• PubChem ID: 21510504
• Update Time: 2025-04-19

1H-Azepine, 3-(bromomethyl)-1-ethylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 3-(bromomethyl)-1-ethylhexahydro-
• 3-(bromomethyl)-1-ethylazepane
• SCHEMBL11826724
• 61472-16-0
• DTXSID60615351

• Inchi： 1S/C9H18BrN/c1-2-11-6-4-3-5-9(7-10)8-11/h9H,2-8H2,1H3
• InChI Key： CYWASJUSCAGXTA-UHFFFAOYSA-N
• SMILES： BrCC1CN(CC)CCCC1

Computed Properties

• Exact Mass: 219.06234
• Monoisotopic Mass: 219.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24